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N-[5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide N-[5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide
Brand Name: Vulcanchem
CAS No.: 328561-21-3
VCID: VC0461965
InChI: InChI=1S/C22H27N3O3S/c1-27-17-4-3-13(8-18(17)28-2)9-19-24-25-21(29-19)23-20(26)22-10-14-5-15(11-22)7-16(6-14)12-22/h3-4,8,14-16H,5-7,9-12H2,1-2H3,(H,23,25,26)
SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
Molecular Formula: C22H27N3O3S
Molecular Weight: 413.5g/mol

N-[5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide

CAS No.: 328561-21-3

Main Products

VCID: VC0461965

Molecular Formula: C22H27N3O3S

Molecular Weight: 413.5g/mol

N-[5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide - 328561-21-3

CAS No. 328561-21-3
Product Name N-[5-(3,4-Dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide
Molecular Formula C22H27N3O3S
Molecular Weight 413.5g/mol
IUPAC Name N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
Standard InChI InChI=1S/C22H27N3O3S/c1-27-17-4-3-13(8-18(17)28-2)9-19-24-25-21(29-19)23-20(26)22-10-14-5-15(11-22)7-16(6-14)12-22/h3-4,8,14-16H,5-7,9-12H2,1-2H3,(H,23,25,26)
Standard InChIKey JEGADTQVWKHTNO-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
Canonical SMILES COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4)OC
PubChem Compound 4917506
Last Modified Nov 11 2021
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